Cas no 81117-80-8 (5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one)

5-Amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic organic compound featuring a benzoxazolone core with amino and chloro substituents. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its utility in nucleophilic and electrophilic substitution reactions. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for constructing complex molecules. The compound is particularly relevant in the development of bioactive compounds, offering precise functionalization opportunities for targeted applications in medicinal chemistry and material science.

5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one structure

81117-80-8 structure

Product Name:5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one

CAS No:81117-80-8

MF:C₇H₅ClN₂O₂

MW:184.579800367355

MDL:MFCD12174784

CID:986397

PubChem ID:337466

Update Time:2025-05-28

5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

- 5-amino-6-chloro-3H-1,3-benzoxazol-2-one
- 5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one
- EN300-2979722
- NSC355403
- SCHEMBL11045421
- NSC-355403
- 5-Amino-6-chlorobenzo[d]oxazol-2(3H)-one
- DTXSID70320166
- 81117-80-8
- MDL： MFCD12174784
- Inchi： 1S/C7H5ClN2O2/c8-3-1-6-5(2-4(3)9)10-7(11)12-6/h1-2H,9H2,(H,10,11)
- InChI Key： GWMSBABWKBFZCF-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=C1N)NC(=O)O2

Computed Properties

Exact Mass: 184.0039551g/mol
Monoisotopic Mass: 184.0039551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.4Å²

5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2979722-0.05g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	0.05g	$202.0	2023-09-06
Enamine	EN300-2979722-0.1g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	0.1g	$301.0	2023-09-06
Enamine	EN300-2979722-0.25g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	0.25g	$431.0	2023-09-06
Enamine	EN300-2979722-0.5g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	0.5g	$679.0	2023-09-06
Enamine	EN300-2979722-1.0g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	1.0g	$871.0	2023-07-06
Enamine	EN300-2979722-2.5g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	2.5g	$1707.0	2023-09-06
Enamine	EN300-2979722-5.0g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	5.0g	$2525.0	2023-07-06
Enamine	EN300-2979722-10.0g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	10.0g	$3746.0	2023-07-06
Enamine	EN300-2979722-1g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	1g	$871.0	2023-09-06
Enamine	EN300-2979722-5g	5-amino-6-chloro-2,3-dihydro-1,3-benzoxazol-2-one	81117-80-8	95%	5g	$2525.0	2023-09-06